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Compound of Interest

Compound Name: 4-Ethoxyphenol

Cat. No.: B1293792

This technical guide provides a comprehensive overview of the core physical constants of
hydroguinone monoethyl ether, also known as 4-ethoxyphenol. Designed for researchers,
scientists, and drug development professionals, this document consolidates essential data,
outlines standard experimental methodologies, and presents a logical workflow for the
determination of these properties.

Physical and Chemical Properties

Hydroquinone monoethyl ether is an aromatic organic compound with the chemical formula
CsH100:2. It presents as a beige or white waxy solid and is utilized as an intermediate in the
synthesis of liquid crystals and as a substrate in enzymatic studies.[1][2]

Quantitative Data Summary

The physical constants of hydroquinone monoethyl ether have been compiled from various
sources and are summarized in the table below for ease of comparison. It is important to note
that minor discrepancies may exist between sources due to variations in experimental
conditions and purity of the samples.
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Physical Constant Value Source(s)
Molecular Formula CsH1002 [31141[5]
Molecular Weight 138.16 g/mol [41[5]
Beige crystalline powder or
Appearance ) ] [11[3][6]
chunks; White waxy solid
Mild, sweet, herbaceous,
Odor reminiscent of anise and [1114]
fennel
Melting Point 64 - 67 °C/147.2 - 152.6 °F [31[4]I5]
Boiling Point 121 °C @ 9 mmHg (12 hPa) [415]
Density 1.076 + 0.06 g/cm?3 [4]

Vapor Pressure

0.017 mmHg @ 25 °C

[4]

Solubility

Insoluble in water. Soluble in
alcohol, oils, dipropylene
glycol, and propylene glycol.[1]
[4] Soluble in DMSO and
Ethanol.[7]

[1]141[7]

LogP (Octanol/Water Partition

Coefficient)

1.87

[4]

Refractive Index

1.526 £ 0.02

[4]

Flash Point

255 °F (124 °C) TCC

[4]

Experimental Protocols for Determination of
Physical Constants

While specific, detailed experimental protocols for hydroquinone monoethyl ether are not

readily available in the public domain, the following are standard laboratory methodologies that

would be employed for the determination of its key physical constants.

1. Melting Point Determination (Capillary Method):
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Principle: The melting point is determined by observing the temperature at which the solid
phase transitions to a liquid phase.

Apparatus: Melting point apparatus (e.g., Mel-Temp), capillary tubes, thermometer.
Procedure:

o Asmall, dry sample of hydroquinone monoethyl ether is finely powdered and packed into a
capillary tube to a height of 2-3 mm.

o The capillary tube is placed in the heating block of the melting point apparatus.

o The sample is heated at a steady rate (e.g., 1-2 °C per minute) near the expected melting
point.

o The temperature range is recorded from the point at which the first drop of liquid appears
to the point at which the entire sample has melted.

. Boiling Point Determination (Distillation Method):

Principle: The boiling point is the temperature at which the vapor pressure of the liquid
equals the surrounding atmospheric pressure. For substances that may decompose at their
atmospheric boiling point, distillation under reduced pressure is performed.

Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle,
vacuum source, manometer.

Procedure:

o The hydroquinone monoethyl ether sample is placed in the distillation flask with boiling
chips.

o The distillation apparatus is assembled, ensuring all joints are secure.

o Avacuum is applied to the system, and the pressure is allowed to stabilize, as measured
by the manometer.

o The sample is heated gently.
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o The temperature is recorded when the liquid is boiling and a steady stream of condensate
is observed on the thermometer bulb. This temperature is the boiling point at the recorded
pressure.

. Solubility Determination (Shake-Flask Method):

Principle: This method determines the saturation concentration of a solute in a solvent at a
specific temperature.

Apparatus: Erlenmeyer flasks with stoppers, constant temperature shaker bath, analytical
balance, filtration device, analytical instrument for quantification (e.g., UV-Vis
spectrophotometer or HPLC).

Procedure:

o An excess amount of hydroquinone monoethyl ether is added to a known volume of the
solvent (e.g., water, ethanol) in an Erlenmeyer flask.

o The flask is sealed and placed in a constant temperature shaker bath for a sufficient
period (e.g., 24-48 hours) to reach equilibrium.

o After equilibration, the solution is allowed to stand, and an aliquot of the supernatant is
carefully removed and filtered to remove undissolved solid.

o The concentration of hydroquinone monoethyl ether in the filtrate is determined using a
suitable analytical method.

. Density Determination (Pycnometer Method):

Principle: Density is determined by measuring the mass of a known volume of the
substance.

Apparatus: Pycnometer (a flask with a specific, calibrated volume), analytical balance,
constant temperature bath.

Procedure:

o The empty pycnometer is weighed.
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o The pycnometer is filled with the molten hydroquinone monoethyl ether (if solid at room
temperature) or a solution of known concentration, and the mass is recorded. The
temperature is maintained using a constant temperature bath.

o The pycnometer is then emptied, cleaned, and filled with a reference liquid of known
density (e.g., water), and its mass is recorded at the same temperature.

o The density of the sample is calculated using the masses and the known density of the
reference liquid.

Logical Workflow for Physical Constant
Determination

The following diagram illustrates a logical workflow for the systematic determination of the
physical constants of a chemical compound like hydroquinone monoethyl ether.
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Workflow for Physical Constant Determination of Hydroquinone Monoethyl Ether

Melting Point Determination Boiling Point Determination Solubility Assessment Density Measurement

(Capillary Method) (Reduced Pressure Distillation) (Shake-Flask Method) (Pycnometer Method)

— Data Analysis and Z
/ Comparison -

Technical Report Generation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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